N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 3-(methanesulfonamido)-N-(3-methoxyphenyl)-2-methylbenzamide
• InChI: InChI=1S/C16H18N2O4S/c1-11-14(8-5-9-15(11)18-23(3,20)21)16(19)17-12-6-4-7-13(10-12)22-2/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: XGQGVNCJIJDOQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained attention in the scientific community for its potential use in research. MMB-2201 is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. The compound has been synthesized and studied for its potential therapeutic benefits and its effects on the human body.

Mechanism of Action

N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of the CB1 receptor by N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 leads to the release of neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood and behavior. The compound has been shown to have a high affinity for the CB1 receptor, which makes it a potent agonist.
Biochemical and physiological effects:
N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 has been shown to have significant effects on the human body, including changes in heart rate, blood pressure, and body temperature. The compound has also been shown to have effects on the endocrine system, including changes in hormone levels and the release of stress hormones. N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 has been used in studies to investigate the effects of cannabinoids on the human body and their potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 in lab experiments is its potency and selectivity for the CB1 receptor. The compound has been shown to have a high affinity for the receptor, which makes it a useful tool for investigating the role of the CB1 receptor in various physiological processes. However, one of the limitations of using N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 in lab experiments is its potential for abuse and its psychoactive effects. Researchers must take precautions to ensure that the compound is used safely and responsibly.

Future Directions

There are several potential future directions for research on N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201. One area of interest is the potential therapeutic applications of the compound, particularly in the treatment of pain, mood disorders, and other conditions that are regulated by the CB1 receptor. Another area of interest is the development of new synthetic cannabinoids that are more potent and selective than N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201, which could lead to the development of new drugs with therapeutic benefits. Additionally, further research is needed to investigate the long-term effects of N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 on the human body and its potential for abuse.

Scientific Research Applications

N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 has been used in various scientific studies to investigate the effects of cannabinoids on the human body. The compound has been shown to have potent effects on the CB1 receptor, which is involved in various physiological processes, including pain sensation, appetite regulation, and mood regulation. N-(3-methoxyphenyl)-2-methyl-3-[(methylsulfonyl)amino]benzamide-2201 has been used in studies to investigate the role of the CB1 receptor in these processes, as well as its potential therapeutic applications.